Cas no 195251-91-3 (2H-1,5-Benzodioxepin-3(4H)-one,7-(1,1-dimethylethyl)-)

2H-1,5-Benzodioxepin-3(4H)-one,7-(1,1-dimethylethyl)- structure
195251-91-3 structure
Product Name:2H-1,5-Benzodioxepin-3(4H)-one,7-(1,1-dimethylethyl)-
CAS No:195251-91-3
MF:C13H16O3
MW:220.264344215393
CID:205122
Update Time:2025-04-19

2H-1,5-Benzodioxepin-3(4H)-one,7-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodioxepin-3(4H)-one,7-(1,1-dimethylethyl)-
    • 7-tert-butyl-1,5-benzodioxepin-3-one
    • 2H-1,5-Benzodioxepin-3(4H)-on, 7-(1,1-dimethylethyl)-
    • 7-tert-butyl-2H-1,5-benzodioxepin-3(4H)-one
    • 7-tert-butyl-1,5-benzodioxepin-3(4h)-one
    • Inchi: 1S/C13H16O3/c1-13(2,3)9-4-5-11-12(6-9)16-8-10(14)7-15-11/h4-6H,7-8H2,1-3H3
    • InChI Key: VFQHMVHBTUURKJ-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C(C)(C)C)C=C2OCC(=O)C1

Computed Properties

  • Exact Mass: 220.10998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.2

Experimental Properties

  • PSA: 35.53
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